Cas no 2636-52-4 (L-Primapterin)

L-Primapterin structure
L-Primapterin structure
Product Name:L-Primapterin
CAS No:2636-52-4
MF:C9H11N5O3
MW:237.215340852737
CID:269665
PubChem ID:135764925
Update Time:2025-04-19

L-Primapterin Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pteridinone,2-amino-7-[(1R,2S)-1,2-dihydroxypropyl]-
    • 2-amino-7-[(1R,2S)-1,2-dihydroxypropyl]-1H-pteridin-4-one
    • 7-BIOPTERIN
    • L-PRIMAPTERIN
    • 4(1H)-Pteridinone, 2-amino-7-(1,2-dihydroxypropyl)-, (S-(R*,S*))-
    • 2-amino-7-[(1R,2S)-1,2-dihydroxypropyl]-3,4-dihydropteridin-4-one
    • PD131353
    • 2-amino-7-[(1R, 2S)-1, 2-dihydroxypropyl]-3H-pteridin-4-one
    • 2-AMINO-7-[(1R,2S)-1,2-DIHYDROXYPROPYL]-8H-PTERIDIN-4-ONE
    • DTXSID70180964
    • 2-amino-7-[(1R,2S)-1,2-dihydroxypropyl]-3H-pteridin-4-one
    • (S-(R*,S*))-2-Amino-7-(1,2-dihydroxypropyl)-4(1H)-pteridinone
    • 2636-52-4
    • 2-Amino-7-[(1R,2S)-1,2-dihydroxypropyl]-4(3H)-pteridinone; L-erythro- 1-(2-Amino-4-hydroxy-7-pteridinyl)-1,2-propanediol; 2-Amino-7-[(1R,2S)- 1,2-dihydroxypropyl]-4(1H)-pteridinone; 7-Biopterin; Primapterin;
    • CS-0078647
    • HY-119712A
    • L-Primapterin
    • Inchi: 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-5-7(12-4)13-9(10)14-8(5)17/h2-3,6,15-16H,1H3,(H3,10,12,13,14,17)/t3-,6-/m0/s1
    • InChI Key: LNXRKRFGNHXANN-DZSWIPIPSA-N
    • SMILES: O[C@H](C1C=NC2C(NC(N)=NC=2N=1)=O)[C@H](C)O

Computed Properties

  • Exact Mass: 237.08600
  • Monoisotopic Mass: 237.086189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 134

Experimental Properties

  • Density: 1.86
  • Melting Point: >255°C (dec.)
  • Boiling Point: 564.5°Cat760mmHg
  • Flash Point: 295.2°C
  • Refractive Index: 1.821
  • Solubility: Aqueous Acid (Slightly)
  • PSA: 139.00000
  • LogP: -0.94810
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

L-Primapterin Security Information

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